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Compound of Interest

Compound Name: 6-Bromo-1-hexene

Cat. No.: B1265582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-1-hexene, a versatile
bifunctional molecule utilized in a variety of organic syntheses. This document details its
physicochemical properties, provides in-depth experimental protocols for its synthesis and key
reactions, and illustrates its synthetic utility.

Physicochemical Properties of 6-Bromo-1-hexene

6-Bromo-1-hexene is a colorless to pale yellow liquid at room temperature.[1][2] Its
bifunctionality, possessing both a terminal alkene and a primary alkyl bromide, makes it a
valuable reagent in organic chemistry.[2] The quantitative properties of 6-Bromo-1-hexene are
summarized in the table below for easy reference.
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Property Value

Molecular Weight 163.06 g/mol [3][4][5][6]

Molecular Formula CeH11Br[3][4][5]

CAS Number 2695-47-8[3][5]

Density 1.22 g/mL at 25 °C[4][6][7]

Boiling Point 154-156 °C at 760 mmHg; 47-51 °C at 16

mmHg[4][6][7]

Refractive Index

n20/D 1.465[6][7]

Flash Point 54 °C (129.2 °F) - closed cup[1][7]
Solubility Not miscible in water[4]
Appearance Colorless to pale yellow liquid[1][2]

Experimental Protocols

Detailed methodologies for the synthesis of 6-Bromo-1-hexene and its subsequent key
reactions are provided below.

Synthesis of 6-Bromo-1-hexene from 1,6-
Dibromohexane

A common and efficient method for the synthesis of 6-Bromo-1-hexene is through the
monodehydrobromination of 1,6-dibromohexane.[1] This E2 elimination reaction is typically
mediated by a strong base.[1]

Reaction Scheme:
Br-(CH2)e-Br + KOtBu — CH2=CH-(CH2)4-Br + KBr + tBuOH
Materials:

e 1,6-dibromohexane
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Potassium tert-butoxide (t-BuOK)

Anhydrous tetrahydrofuran (THF)

Deionized water

Diethyl ether

Saturated brine

Anhydrous sodium sulfate

Petroleum ether

Silica gel

Procedure:

To a stirred solution of 1,6-dibromohexane (1 equivalent) in anhydrous tetrahydrofuran (THF)
to make a 0.1 M solution, add potassium tert-butoxide (t-BuOK, 1.15 equivalents) in portions
over 30 minutes under an argon atmosphere.[1][8]

The reaction mixture is then stirred under reflux for 16 hours.[1][8]

After cooling to room temperature, the reaction is quenched with deionized water.[8]

The resulting mixture is diluted with diethyl ether, and the organic and aqueous layers are
separated.[8]

The aqueous layer is extracted multiple times with diethyl ether.[8]

The combined organic layers are washed with saturated brine, dried over anhydrous sodium
sulfate, filtered, and concentrated under reduced pressure.[8]

The crude product is purified by silica gel flash column chromatography using petroleum
ether as the eluent to yield 6-Bromo-1-hexene as a colorless oil (typical yield: ~79%).[8]
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Reaction Setup

1. Dissolve 1,6-dibromohexane in anhydrous THF (0.1 M)

2. Add t-BuOK (1.15 eq) portion-wise over 30 min under Argon

Reaction

3. Stir under reflux for 16 hours

Workup

Purification

8. Purify by flash chromatography (Silica gel, petroleum ether)
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6-Bromo-1-hexene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265582#molecular-weight-of-6-bromo-1-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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